Panaxadiol

• CAS No.: 19666-76-3
• Product Name: Panaxadiol
• Molecular Formula: C30H52O3
• Molecular Weight: 460.7 g/mol
• IUPAC Name: 4,4,8,10,14-pentamethyl-17-(2,6,6-trimethyloxan-2-yl)-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,12-diol
• Standard InChI: InChI=1S/C30H52O3/c1-25(2)13-9-14-30(8,33-25)19-10-16-29(7)24(19)20(31)18-22-27(5)15-12-23(32)26(3,4)21(27)11-17-28(22,29)6/h19-24,31-32H,9-18H2,1-8H3
• Standard InChIKey: PVLHOJXLNBFHDX-UHFFFAOYSA-N
• Isomeric SMILES: C[C@@]1(CCCC(O1)(C)C)[C@H]2CC[C@@]3([C@@H]2[C@@H](C[C@H]4[C@]3(CC[C@@H]5[C@@]4(CC[C@@H](C5(C)C)O)C)C)O)C
• SMILES: CC1(CCCC(O1)(C)C2CCC3(C2C(CC4C3(CCC5C4(CCC(C5(C)C)O)C)C)O)C)C
• Canonical SMILES: CC1(CCCC(O1)(C)C2CCC3(C2C(CC4C3(CCC5C4(CCC(C5(C)C)O)C)C)O)C)C
• Melting Point: 250°C
• Physical Description: Solid
• Description: Panaxadiol, also known as ginsengenin ii or panaxol, belongs to the class of organic compounds known as triterpenoids. These are terpene molecules containing six isoprene units. Panaxadiol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, panaxadiol is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, panaxadiol can be found in tea. This makes panaxadiol a potential biomarker for the consumption of this food product.
• Synonyms: panaxadiol; panaxadiol, (3beta,12beta)-isome
• PubChem Compound: 328778
• Last Modified: Nov 11 2021